Cas no 224441-73-0 (5-tert-butyl-2-(chloromethyl)-1,3-oxazole)

• Product Name: 5-tert-butyl-2-(chloromethyl)-1,3-oxazole
• CAS No: 224441-73-0
• MF: C₈H₁₂ClNO
• MW: 173.639981269836
• MDL: MFCD08236738
• CID: 67073
• PubChem ID: 12968974
• Update Time: 2025-04-18

5-tert-butyl-2-(chloromethyl)-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 5-(tert-Butyl)-2-(chloromethyl)oxazole
• 2-(chloromethyl)-5-(1,1-dimethylethyl)Oxazole
• 5-tert-butyl-2-(chloromethyl)-1,3-oxazole
• 5-tert-butyl-2-(chloromethyl)oxazole
• Oxazole, 2-(chloromethyl)-5-(1,1-dimethylethyl)-
• 2-(chloromethyl)-5-tert-butyloxazole
• 2-chloromethyl-5-t-butyloxazole
• 5-t-butyl-2-chloromethyloxazole
• 5-t-butyl-2-oxazolylmethyl chloride
• 5-tert-butyl-2-chloromethyloxazole
• PubChem19383
• LUGZUJZYTRPEDY-UHFFFAOYSA-N
• 2-(chloromethyl)-5-t-butyloxazole
• 5-tert-Butyl-2-chloromethyl-oxazole
• PB15987
• 5-(t-butyl)-2-oxazolylmethyl chloride
• CS-0012951
• DTXSID70514200
• AB6602
• A849456
• EN300-31725
• AS-44785
• AMY35056
• 224441-73-0
• MFCD08236738
• SCHEMBL3468710
• AKOS005362512
• FT-0687192
• SY097497
• DB-003548

• MDL： MFCD08236738
• Inchi： 1S/C8H12ClNO/c1-8(2,3)6-5-10-7(4-9)11-6/h5H,4H2,1-3H3
• InChI Key： LUGZUJZYTRPEDY-UHFFFAOYSA-N
• SMILES： ClCC1=NC=C(C(C)(C)C)O1

Computed Properties

• Exact Mass: 173.06100
• Monoisotopic Mass: 173.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• XLogP3: 2.5

Experimental Properties

• PSA: 26.03000
• LogP: 2.71090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,5-disubstituted oxazoles